Cas no 88206-46-6 (Notopterol)

Notopterol is a coumarin extracted from n. Incisum Notopterol induces apoptosis and has antipyretic, pain relieving and anti-inflammatory effects Notopterol has the potential to be used in acute myeloid leukemia (AML)
Notopterol structure
Notopterol structure
Product Name:Notopterol
CAS No:88206-46-6
Molecular Formula:C21H22O5
Molecular Weight:354.396386623383
MDL:MFCD23701669
CID:726974
PubChem ID:5320227

Notopterol Properties

Names and Identifiers

    • (E)-4-((5-Hydroxy-3,7-dimethylocta-2,6-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
    • (E)-4-[(5-Hydroxy-3,7-dimethyl-2,6-octadien-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • 4-[[(2E)-5-Hydroxy-3,7-dimethyl-2,6-octadien-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • Notopterol
    • 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2E)-5-hydroxy-3,7-dimethyl-2,6-octadien-1-yl]oxy]-
    • Notoperol
    • NOTOPTEROL(P)
    • 4-[(2E)-5-hydroxy-3,7-dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one
    • AK119818
    • BDBM50375219
    • AX8245234
    • ST24035054
    • C17499
    • Q27155093
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((5-hydroxy-3,7-dimethyl-2,6-octadienyl)oxy)-, (E)-
    • 4-[[(2E)-5-Hydroxy-3,7-dimethyl-2,6-octadien-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(5-hydroxy-3,7-dimethyl-2,6-octadienyl)oxy]-, (E)-(±)- (ZCI)
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[[(2E)-5-hydroxy-3,7-dimethyl-2,6-octadienyl]oxy]- (9CI)
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(5-hydroxy-3,7-dimethyl-2,6-octadienyl)oxy]-, (E)-
    • AS-56212
    • DTXSID101318526
    • A862285
    • HY-N0564
    • AC-34568
    • 88206-46-6
    • CS-0009104
    • CHEBI:81136
    • CCG-268084
    • s9203
    • MFCD23701669
    • AKOS016010745
    • CHEMBL258939
    • DA-66199
    • 4-((2E)-5-hydroxy-3,7-dimethylocta-2,6-dienoxy)furo(3,2-g)chromen-7-one
    • MDL: MFCD23701669
    • InChIKey: BKIACVAZUKISOR-MKMNVTDBSA-N
    • Inchi: 1S/C21H22O5/c1-13(2)10-15(22)11-14(3)6-8-25-21-16-4-5-20(23)26-19(16)12-18-17(21)7-9-24-18/h4-7,9-10,12,15,22H,8,11H2,1-3H3/b14-6+
    • SMILES: O(C1C2C=COC=2C=C2OC(C=CC=12)=O)C/C=C(\C)/CC(O)/C=C(\C)/C

Computed Properties

  • Exact Mass: 354.146724g/mol
  • Surface Charge: 0
  • XLogP3: 4.5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 354.146724g/mol
  • Monoisotopic Mass: 354.146724g/mol
  • Topological Polar Surface Area: 68.9Ų
  • Heavy Atom Count: 26
  • Complexity: 602
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 354.4

Experimental Properties

  • LogP: 4.58150
  • PSA: 72.81000
  • Refractive Index: 1.599
  • Boiling Point: 546.7℃ at 760 mmHg
  • Flash Point: 284.4°C
  • Color/Form: Powder
  • Density: 1.216

Notopterol Security Information

Notopterol Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Notopterol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GVMF-5mg
Notopterol
88206-46-6 99%
5mg
$158.00 2024-04-20
A2B Chem LLC
AH86679-5mg
Notopterol
88206-46-6 98%
5mg
$88.00 2024-04-19
Aaron
AR00GVUR-1mg
Notopterol
88206-46-6 98%
1mg
$14.00 2025-01-24
Ambeed
A114431-1mg
(E)-4-((5-Hydroxy-3,7-dimethylocta-2,6-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
88206-46-6 99%
1mg
$33.0 2025-02-27
ChemFaces
CFN98563-20mg
Notopterol
88206-46-6 >=98%
20mg
$158
ChemScence
CS-0009104-5mg
Notopterol
88206-46-6 99.27%
5mg
$119.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP1013-20mg
Notopterol
88206-46-6 98%
20mg
$45 2023-09-20
DC Chemicals
DCQ-010-20 mg
Notopterol
88206-46-6 >98%, Standard References Grade
20mg
$280.0 2022-02-28
eNovation Chemicals LLC
D659701-20mg
Notopterol
88206-46-6 98%
20mg
$135 2022-09-05
MedChemExpress
HY-N0564-5mg
Notopterol
88206-46-6 99.89%
5mg
¥400 2024-07-20

Notopterol Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
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(CAS:88206-46-6)Notopterol
Order Number:CRN0816
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price($):
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Amadis Chemical Company Limited
(CAS:88206-46-6)Notopterol
A862285
Purity:99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg
Price($):194.0/328.0/624.0/1236.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:88206-46-6)Notopterol
TB03940
Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price($):price inquiry